Cas no 873412-28-3 (7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one)

7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one is a heterocyclic organic compound featuring a nitro-substituted acridinone core. Its structure combines a partially hydrogenated acridine framework with a ketone functionality, making it a versatile intermediate in synthetic chemistry. The nitro group enhances reactivity, facilitating further functionalization for applications in pharmaceuticals, agrochemicals, and materials science. This compound exhibits potential as a precursor for bioactive molecules due to its rigid polycyclic system, which can influence binding affinity in drug design. Its stability and synthetic accessibility make it suitable for research and industrial applications requiring precise modifications to the acridinone scaffold. Proper handling and storage are recommended due to its sensitivity to light and moisture.
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one structure
873412-28-3 structure
Product Name:7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
CAS No:873412-28-3
MF:C13H12N2O3
MW:244.245983123779
MDL:MFCD08142251
CID:4718058
Update Time:2025-06-08

7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one Chemical and Physical Properties

Names and Identifiers

    • A4145/0176608
    • STK736520
    • ST4132054
    • R9999
    • 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
    • MDL: MFCD08142251
    • Inchi: 1S/C13H12N2O3/c16-13-9-3-1-2-4-11(9)14-12-6-5-8(15(17)18)7-10(12)13/h5-7H,1-4H2,(H,14,16)
    • InChI Key: BOULSGQSNUDFEB-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2NC2=C1CCCC2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Topological Polar Surface Area: 74.9

7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N233070-500mg
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
873412-28-3
500mg
$ 235.00 2022-06-03
TRC
N233070-1000mg
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
873412-28-3
1g
$ 390.00 2022-06-03
TRC
N233070-2000mg
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
873412-28-3
2g
$ 615.00 2022-06-03
abcr
AB414684-500 mg
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
873412-28-3
500MG
€165.80 2022-03-02
abcr
AB414684-1 g
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one
873412-28-3
1g
€188.00 2022-03-02
abcr
AB414684-500mg
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one; .
873412-28-3
500mg
€173.00 2025-04-15
abcr
AB414684-1g
7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one; .
873412-28-3
1g
€197.00 2025-04-15
A2B Chem LLC
AJ08410-500mg
7-Nitro-1,3,4,10-tetrahydroacridin-9(2h)-one
873412-28-3 >95%
500mg
$384.00 2023-12-29
A2B Chem LLC
AJ08410-1g
7-Nitro-1,3,4,10-tetrahydroacridin-9(2h)-one
873412-28-3 95%
1g
$176.00 2024-04-19
Ambeed
A523826-1g
7-Nitro-1,2,3,4-tetrahydroacridin-9(10H)-one
873412-28-3 95%
1g
$210.0 2025-04-16

Additional information on 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one

Comprehensive Overview of 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one (CAS No. 873412-28-3)

7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one (CAS No. 873412-28-3) is a specialized organic compound belonging to the acridine derivatives family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly exploring the properties of such nitro-substituted heterocycles for their unique electronic and biological characteristics.

The molecular structure of 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one features a nitro group at the 7-position, which significantly influences its reactivity and interaction with other molecules. This modification makes it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent studies have highlighted its potential role in neurodegenerative disease research, particularly in modulating enzyme activity related to cognitive function. As the demand for novel therapeutic agents grows, compounds like this are being rigorously tested for their efficacy and safety profiles.

In the realm of material science, 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one is being investigated for its photophysical properties. Its ability to absorb and emit light at specific wavelengths makes it a candidate for organic light-emitting diodes (OLEDs) and fluorescent probes. With the global push toward sustainable technologies, researchers are keen on developing eco-friendly materials, and this compound’s unique attributes could contribute to advancements in this field.

From a synthetic chemistry perspective, the compound’s nitro-acridine backbone offers versatility in designing catalysts and ligands. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Laboratories focusing on medicinal chemistry often utilize this compound to explore structure-activity relationships (SAR), a critical step in drug development pipelines.

The growing interest in 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one is also reflected in online searches, with users frequently querying its synthesis methods, safety data sheets (SDS), and supplier information. Additionally, questions about its solubility, melting point, and spectral data are common among researchers. Addressing these queries, recent publications have provided detailed analytical characterization data, including NMR and HPLC profiles, to support its use in various applications.

As the scientific community continues to explore the potential of 7-Nitro-1,3,4,10-tetrahydroacridin-9(2H)-one, its role in interdisciplinary research is expected to expand. Whether in drug discovery, advanced materials, or green chemistry, this compound exemplifies the intersection of innovation and practical utility. For those seeking to delve deeper, peer-reviewed journals and patent databases offer extensive resources on its synthesis and applications.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司